Talcarpine

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (1S,12S,13R,16S,17S,18R)-3,16,20-trimethyl-15-oxa-3,20-diazapentacyclo[10.7.1.02,10.04,9.013,18]icosa-2(10),4,6,8-tetraene-17-carbaldehyde
• InChI: InChI=1S/C21H26N2O2/c1-12-16(10-24)14-8-20-21-15(9-19(22(20)2)17(14)11-25-12)13-6-4-5-7-18(13)23(21)3/h4-7,10,12,14,16-17,19-20H,8-9,11H2,1-3H3/t12-,14-,16+,17+,19-,20-/m0/s1
• InChI Key: NTXSRNQQLHZNTH-YONURWJNSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@@H]2C[C@H]3C4=C(C[C@@H]([C@@H]2CO1)N3C)C5=CC=CC=C5N4C)C=O
• Canonical SMILES: CC1C(C2CC3C4=C(CC(C2CO1)N3C)C5=CC=CC=C5N4C)C=O
• synonyms: talcarpine

Description

Talcarpine is a natural product found in Alstonia macrophylla and Alstonia angustifolia with data available.

Scientific Research Applications

Enantiospecific Synthesis

Talcarpine has been the subject of enantiospecific synthesis research. A notable study demonstrated the successful synthesis of this compound from D-(+)-tryptophan, highlighting its potential for large-scale production for biological screening (Yu, Wang, Li, & Cook, 2000).

Prospective Therapeutic Applications

The therapeutic potential of this compound and related compounds has been explored in various contexts:

• AMPA Receptor Modulation : Talampanel, a compound related to this compound, is studied for its role as a negative allosteric modulator of AMPA receptors. This property suggests potential applications in treating epilepsy, dyskinesia in Parkinson's disease, ischemic stroke, multiple sclerosis, and possibly in suppressing CNS tumor growth (Szénási & Hársing, 2004).
• Neuroprotection : Talampanel has shown neuroprotective effects in rat models of traumatic brain injury. Its administration shortly after trauma significantly reduced brain contusion and neuronal damage, suggesting a potential therapeutic application in acute brain injuries (Belayev et al., 2001).

Synthetic Pathways and Chemical Studies

Researchers have developed various synthetic pathways and chemical studies related to this compound, furthering understanding of its chemical properties and potential applications:

• Improved Synthesis Methods : An improved total synthesis of this compound and related compounds has been achieved, providing insights into more efficient production methods for these alkaloids (Liao, Zhou, Yu, & Cook, 2006).
• Stereoselectivity Studies : The stereochemistry of talampanel, a this compound-related compound, has been investigated for its influence on AMPA receptor inhibition. This research provides important insights into the design of more selective and potent inhibitors for neurological conditions (Wang & Niu, 2013).

Clinical Trials and Drug Interactions

This compound-related compounds have been involved in clinical trials and studies examining drug interactions:

• Clinical Trials : Talampanel has been evaluated in clinical trials for its efficacy in treating refractory partial seizures. This research offers insights into its potential as an antiepileptic medication (Chappell et al., 2002).
• Drug Interaction Studies : Investigations into drug interactions, such as those involving talinolol (a compound related to this compound), have provided important information on the pharmacokinetics and influence of other medications on its disposition in humans (Giessmann et al., 2004).